N-isopropyl-5-nitro-1-benzothiophene-2-carboxamide
Overview
Description
Scientific Research Applications
Anticoccidial Activity
Studies have shown that N-substituted analogues of nitropyridinecarboxamides, which include compounds structurally similar to N-isopropyl-5-nitro-1-benzothiophene-2-carboxamide, exhibit significant anticoccidial activity. These compounds were found to be active against Eimeria tenella, a parasite causing coccidiosis in poultry (Morisawa, Kataoka, & Kitano, 1977).
Synthesis of Minor-Groove Binders
Nitropyridine-based compounds, similar in structure to this compound, have been used as intermediates in the synthesis of modified DNA minor-groove binders. These compounds play a crucial role in molecular biology and medicinal chemistry (Kennedy, Khalaf, Scott, & Suckling, 2017).
Antioxidant Activity
A series of compounds with structures related to this compound have been synthesized and shown to possess potent antioxidant activities. These activities were determined using methods like DPPH radical scavenging and reducing power assay, highlighting their potential in oxidative stress-related applications (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).
Reduction of Nitro Groups
Research has shown that compounds similar to this compound can undergo chemical transformations such as the reduction of nitro groups. Such reactions are significant in the synthesis of various pharmaceutical and chemical intermediates (Wit, Trompenaars, Reinhoudt, Harkema, & Hummel, 1980).
Applications in PET Tracers
N-substituted carboxamides, structurally related to this compound, have been developed and evaluated as PET tracers for neuroimaging. They are used in the study of neuropsychiatric disorders and have shown promising results in vivo (García, Abet, Alajarín, Alvarez-Builla, Delgado, García-García, Bascuñana-Almarcha, Peña-Salcedo, Kelly, & Pozo, 2014).
Anti-inflammatory and Analgesic Properties
Studies on derivatives of this compound have revealed their potential as anti-inflammatory and analgesic agents. These compounds were found to be effective in reducing inflammation and pain without causing acute gastrolesivity, making them valuable in pharmaceutical research (Grossi, Di Braccio, Roma, Ballabeni, Tognolini, & Barocelli, 2005).
Future Directions
The future directions for “N-isopropyl-5-nitro-1-benzothiophene-2-carboxamide” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities. Given the interest in thiophene derivatives, it’s likely that research in this area will continue .
properties
IUPAC Name |
5-nitro-N-propan-2-yl-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-7(2)13-12(15)11-6-8-5-9(14(16)17)3-4-10(8)18-11/h3-7H,1-2H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWCOAHYOUHLNBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC2=C(S1)C=CC(=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501201527 |
Source
|
| Record name | N-(1-Methylethyl)-5-nitrobenzo[b]thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501201527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
478248-45-2 |
Source
|
| Record name | N-(1-Methylethyl)-5-nitrobenzo[b]thiophene-2-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=478248-45-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(1-Methylethyl)-5-nitrobenzo[b]thiophene-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501201527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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